Cas no 125617-18-7 (3-4-(trifluoromethyl)phenylprop-2-en-1-ol)

3-4-(trifluoromethyl)phenylprop-2-en-1-ol structure
125617-18-7 structure
Product Name:3-4-(trifluoromethyl)phenylprop-2-en-1-ol
CAS No:125617-18-7
MF:C10H9F3O
MW:202.173073530197
MDL:MFCD19685955
CID:1218215
PubChem ID:10512285
Update Time:2025-07-17

3-4-(trifluoromethyl)phenylprop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-ol, 3-[4-(trifluoromethyl)phenyl]-, (2E)-
    • (E)-3-(4-trifluoromethylphenyl)prop-2-en-1-ol
    • 3-4-(trifluoromethyl)phenylprop-2-en-1-ol
    • D81150
    • (E)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-ol
    • EN300-1932404
    • (2E)-3-[4-(Trifluoromethyl)phenyl]-2-propen-1-ol
    • BS-15079
    • (E)-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
    • (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-ol
    • Trans-4-(trifluoromethyl) cinnamyl alcohol
    • AKOS005265651
    • CS-0198896
    • (e)-3-(4-trifluoromethyl-phenyl)-prop-2-en-1-ol
    • 180635-56-7
    • 3-[4-(Trifluoromethyl)phenyl]-2-propen-1-ol
    • MFCD19685955
    • SCHEMBL80464
    • 125617-18-7
    • Trans-4-(trifluoromethyl)cinnamyl alcohol
    • MDL: MFCD19685955
    • Inchi: 1S/C10H9F3O/c11-10(12,13)9-5-3-8(4-6-9)2-1-7-14/h1-6,14H,7H2/b2-1+
    • InChI Key: INQSGMFXAGSIPB-OWOJBTEDSA-N
    • SMILES: FC(C1C=CC(/C=C/CO)=CC=1)(F)F

Computed Properties

  • Exact Mass: 202.06054939g/mol
  • Monoisotopic Mass: 202.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2Ų

3-4-(trifluoromethyl)phenylprop-2-en-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PJ760-100mg
3-4-(trifluoromethyl)phenylprop-2-en-1-ol
125617-18-7 97%
100mg
434CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PJ760-250mg
3-4-(trifluoromethyl)phenylprop-2-en-1-ol
125617-18-7 97%
250mg
898CNY 2021-05-07
Ambeed
A1165585-100mg
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol
125617-18-7 97%
100mg
$35.0 2025-02-25
Ambeed
A1165585-250mg
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol
125617-18-7 97%
250mg
$60.0 2025-02-25
Ambeed
A1165585-1g
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol
125617-18-7 97%
1g
$125.0 2025-02-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PJ760-50mg
3-4-(trifluoromethyl)phenylprop-2-en-1-ol
125617-18-7 97%
50mg
225.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-PJ760-200mg
3-4-(trifluoromethyl)phenylprop-2-en-1-ol
125617-18-7 97%
200mg
562.0CNY 2021-07-10
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01118244-100mg
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol
125617-18-7 97%
100mg
¥416.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01118244-250mg
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol
125617-18-7 97%
250mg
¥625.0 2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01118244-1g
(E)-3-(4-(Trifluoromethyl)phenyl)prop-2-en-1-ol
125617-18-7 97%
1g
¥1562.0 2022-03-01

Additional information on 3-4-(trifluoromethyl)phenylprop-2-en-1-ol

Introduction to 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 125617-18-7)

3-4-(Trifluoromethyl)phenylprop-2-en-1-ol, with the CAS number 125617-18-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group and a propenol moiety, making it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical formula of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol is C10H9F3O, and its molecular weight is approximately 200.17 g/mol. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can significantly influence its reactivity and biological activity. This compound is often used as a building block in the synthesis of drugs targeting various therapeutic areas, including oncology, cardiovascular diseases, and neurodegenerative disorders.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol. One notable approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, which allow for the selective introduction of functional groups with high regioselectivity and stereoselectivity. These methods have not only improved the yield and purity of the final product but also reduced the environmental impact associated with traditional synthetic routes.

In terms of biological activity, 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol has shown promising results in preclinical studies. Research has demonstrated its potential as a lead compound for the development of novel anti-inflammatory agents. The trifluoromethyl group enhances the lipophilicity of the molecule, facilitating its cellular uptake and improving its pharmacokinetic properties. Additionally, the propenol moiety can undergo various chemical transformations to generate derivatives with enhanced biological activity.

The pharmacological profile of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol has been extensively studied using both in vitro and in vivo models. In cell-based assays, it has been shown to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that this compound could be a valuable candidate for the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of Akt/mTOR signaling, a critical pathway implicated in tumor growth and metastasis.

The safety profile of 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have indicated that this compound exhibits low toxicity at therapeutic concentrations, making it a suitable candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term safety and efficacy in human subjects.

In conclusion, 3-4-(Trifluoromethyl)phenylprop-2-en-1-ol (CAS No. 125617-18-7) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.